Cas no 1807239-45-7 (Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate)

• Product Name: Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate
• CAS No: 1807239-45-7
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4945279
• Update Time: 2025-10-30

Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-10(14)5-7-3-4-9(12)8(6-13)11(7)16/h3-4,16H,2,5H2,1H3
• InChI Key： CBRQSDVWXSBACS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C#N)S)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate

Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate: A Comprehensive Overview

Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate, with the CAS number 1807239-45-7, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine, cyano, and mercapto groups, along with an ethoxyacetyl group. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of research and industry.

The phenyl ring in Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate serves as a central framework for the attachment of different substituents. The chlorine atom at the para position introduces electron-withdrawing effects, which can influence the reactivity of the molecule. The cyano group at the meta position further enhances the electron-withdrawing nature, making the compound more susceptible to nucleophilic attacks. The mercapto group at the ortho position introduces nucleophilic properties, which can be exploited in various chemical reactions. The ethoxyacetyl group attached to the phenyl ring adds to the compound's versatility by providing an ester functionality that can undergo hydrolysis under specific conditions.

Recent studies have highlighted the potential of Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate in drug discovery and development. Its unique combination of functional groups makes it a promising candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its ability to act as a precursor for synthesizing compounds with anti-inflammatory and antioxidant activities. The presence of the mercapto group allows for thiol-based interactions, which are crucial in many biological processes.

In terms of synthesis, Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate can be prepared through a series of well-established organic reactions. The synthesis typically involves the substitution of a suitable phenol derivative with chlorine and cyano groups followed by the introduction of the mercapto and ethoxyacetyl groups. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

The applications of Ethyl 4-chloro-3-cyano-2-mercaptophenylacetate are not limited to pharmaceuticals. It has also found uses in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable bonds through its functional groups makes it valuable in creating materials with enhanced mechanical and thermal properties.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of Ethyl 4-chloro-3-cyano-2-mersaptophenylacetate. Studies suggest that under certain conditions, the compound can undergo biodegradation, reducing its environmental impact. However, further research is needed to fully understand its ecological implications.

In conclusion, Ethyl 4-chloro-syano-mersaptophenlyacetate (CAS No. 1807239 -45 -7) is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various fields of chemistry.